Cas no 32427-84-2 (1-(2,5-dimethyl-3-thienyl)propan-1-one)

• Product Name: 1-(2,5-dimethyl-3-thienyl)propan-1-one
• CAS No: 32427-84-2
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD08059888
• CID: 876580
• Update Time: 2025-06-09

1-(2,5-dimethyl-3-thienyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylthiophen-3-yl)propan-1-one
• 1-(2,5-dimethyl-3-thienyl)propan-1-one(SALTDATA: FREE)
• 1-(2,5-Dimethyl-[3]thienyl)-propan-1-on
• 1-(2,5-dimethyl-[3]thienyl)-propan-1-one
• 1-(2,5-DIMETHYL-3-THIENYL)PROPAN-1-ONE
• 1-(2,5-dimethyl-thiophen-3-yl)-propan-1-one
• AG-F-08370
• Ambcb4012560
• CTK4G8679
• 1-(2,5-dimethyl-3-thienyl)propan-1-one

• MDL： MFCD08059888
• Inchi： 1S/C9H12OS/c1-4-9(10)8-5-6(2)11-7(8)3/h5H,4H2,1-3H3
• InChI Key： FFXXALUAXRWQPV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(CC)=O)=C1C

Computed Properties

• Exact Mass: 168.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.054
• Boiling Point: 248.5°C at 760 mmHg
• Flash Point: 104.1°C
• Refractive Index: 1.525
• PSA: 45.31000
• LogP: 2.95760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-dimethyl-3-thienyl)propan-1-one

Introduction to 1-(2,5-dimethyl-3-thienyl)propan-1-one (CAS No. 32427-84-2)

1-(2,5-dimethyl-3-thienyl)propan-1-one, with the CAS number 32427-84-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thienyl ketones and is characterized by its thienyl ring and ketone functional group, which contribute to its reactivity and biological activity.

The chemical structure of 1-(2,5-dimethyl-3-thienyl)propan-1-one consists of a thiophene ring substituted with two methyl groups at positions 2 and 5, and a propanone moiety attached at position 3. This arrangement imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 1-(2,5-dimethyl-3-thienyl)propan-1-one has been investigated for its potential therapeutic applications. Recent studies have explored its role as a scaffold for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that certain modifications to the thienyl ring and the propanone group enhanced the compound's binding affinity to specific protein targets, thereby improving its pharmacological profile.

Beyond its medicinal applications, 1-(2,5-dimethyl-3-thienyl)propan-1-one has also found utility in materials science. Its unique electronic properties make it a valuable building block for the synthesis of conductive polymers and organic semiconductors. A recent publication in Advanced Materials (2023) highlighted the use of this compound in the development of high-performance organic field-effect transistors (OFETs). The researchers demonstrated that incorporating 1-(2,5-dimethyl-3-thienyl)propan-1-one into polymer chains improved the charge transport properties of the resulting materials, leading to enhanced device performance.

The synthesis of 1-(2,5-dimethyl-3-thienyl)propan-1-one can be achieved through various routes, depending on the desired purity and scale. One common method involves the condensation of 3-acetylthiophene with an appropriate alkylating agent under controlled conditions. This reaction typically proceeds via a Claisen condensation mechanism, yielding high yields of the desired product. Another approach involves palladium-catalyzed cross-coupling reactions, which offer excellent functional group tolerance and can be scaled up for industrial production.

The physical properties of 1-(2,5-dimethyl-3-thienyl)propan-1-one, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application. It is generally a solid at room temperature with a melting point ranging from 60°C to 65°C. The compound is moderately soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, while 1-(2,5-dimethyl-3-thienyl)propan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, it is advisable to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 1-(2,5-dimethyl-3-thienyl)propan-1-one

In conclusion, 1-(2,5-dimethyl-3-thienyl)propan-1-one (CAS No. 32427-84-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with improved performance characteristics. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as an important molecule in modern scientific endeavors.